Cas no 183237-66-3 (1-(2-propylpentanoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-propylpentanoyl)piperidine-3-carboxylic acid
• CAS No: 183237-66-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 1377077
• PubChem ID: 177374
• Update Time: 2025-04-20

1-(2-propylpentanoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-propylpentanoyl)piperidine-3-carboxylic acid
• DTXSID00939700
• 3-Piperidinecarboxylic acid, 1-(1-oxo-2-propylpentyl)-
• 183237-66-3
• AKOS015939250

• Inchi： 1S/C14H25NO3/c1-3-6-11(7-4-2)13(16)15-9-5-8-12(10-15)14(17)18/h11-12H,3-10H2,1-2H3,(H,17,18)
• InChI Key： GRIBBYLFYNVGME-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 255.18355
• Monoisotopic Mass: 255.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 426.2°C at 760 mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.491
• PSA: 57.61